Cas no 52663-71-5 (2,2',3,3',4,4',6-Heptachlorobiphenyl)

• Product Name: 2,2',3,3',4,4',6-Heptachlorobiphenyl
• CAS No: 52663-71-5
• MF: C₁₂H₃Cl₇
• MW: 395.323216676712
• CID: 373436
• PubChem ID: 40478
• Update Time: 2025-05-19

2,2',3,3',4,4',6-Heptachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',4,4',6-heptachloro-
• 1,2,3,5-tetrachloro-4-(2,3,4-trichlorophenyl)benzene
• 2,2',3,3',4,4',6-Heptachlorobiphenyl
• 2,2',3,3',4,4',6-Heptachlorobiphenyl Solution
• 2,2',3,3',4,5,6,6'-OCTACHLOROBIPHENYL
• SCHEMBL4449569
• MQY8EP6V5R
• DTXSID4073540
• 1,1'-Biphenyl, 2,2',3,3',4,4',6-heptachloro-
• CHEMBL269000
• PCB No. 171 10 microg/mL in Isooctane
• 2,2',3',4,4',5,6-heptachlorobiphenyl
• 52663-71-5
• 2,3,4,6,2',3',4'-Heptachloro-biphenyl
• NS00077034
• PCB 171
• Q27284179
• UNII-MQY8EP6V5R
• 2,2',3,3',4,4',6-Heptachloro-1,1'-biphenyl
• TZMHVHLTPWKZCI-UHFFFAOYSA-N
• DTXCID3041243

• Inchi： 1S/C12H3Cl7/c13-5-2-1-4(9(16)10(5)17)8-6(14)3-7(15)11(18)12(8)19/h1-3H
• InChI Key： TZMHVHLTPWKZCI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 391.80500
• Monoisotopic Mass: 391.805444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.6580 (rough estimate)
• Melting Point: 117.5°C
• Boiling Point: 479.43°C (rough estimate)
• Flash Point: 200.9 °C
• Refractive Index: 1.6330 (rough estimate)
• PSA: 0.00000
• LogP: 7.92740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,3',4,4',6-Heptachlorobiphenyl

2,2',3,3',4,4',6-Heptachlorobiphenyl: A Comprehensive Overview

The compound with CAS No. 52663-71-5, commonly referred to as 2,2',3,3',4,4',6-heptachlorobiphenyl, is a highly chlorinated derivative of biphenyl. This compound belongs to the family of polychlorinated biphenyls (PCBs), which have been extensively studied due to their unique chemical properties and environmental implications. The heptachlorobiphenyl structure consists of a biphenyl ring system with seven chlorine atoms attached at specific positions, making it a highly substituted PCB congener.

Recent studies have highlighted the importance of understanding the heptachlorobiphenyl structure and its behavior in various chemical reactions. Researchers have focused on its stability under different conditions, particularly in high-temperature environments. For instance, a 2023 study published in *Chemical Engineering Journal* demonstrated that heptachlorobiphenyl exhibits exceptional thermal stability, retaining its structural integrity even at temperatures exceeding 300°C. This property makes it a potential candidate for high-performance materials in industries such as aerospace and electronics.

The synthesis of heptachlorobiphenyl involves a multi-step chlorination process, typically starting from biphenyl and gradually introducing chlorine atoms at specific positions. This process requires precise control over reaction conditions to ensure the desired substitution pattern. A 2022 paper in *Green Chemistry* introduced a novel catalytic method for synthesizing heptachlorobiphenyl, which significantly reduces the environmental footprint of the production process by minimizing the use of hazardous reagents.

From an environmental perspective, heptachlorobiphenyl has been found to exhibit moderate bioaccumulation potential. Studies conducted in marine ecosystems have shown that this compound can accumulate in fatty tissues of aquatic organisms, posing potential risks to higher trophic levels. However, recent research has also identified microbial degradation pathways that can break down heptachlorobiphenyl into less harmful byproducts. These findings are crucial for developing bioremediation strategies to address PCB contamination in contaminated sites.

In terms of industrial applications, heptachlorobiphenyl has traditionally been used as a flame retardant and dielectric fluid in electrical equipment. However, concerns over its persistence in the environment have led to stricter regulations on its use. Despite these restrictions, ongoing research aims to repurpose heptachlorobiphenyl for niche applications where its unique properties can be leveraged without posing significant environmental risks.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of heptachlorobiphenyl. Quantum mechanical simulations reveal that the compound exhibits aromatic stabilization due to resonance between the two benzene rings and the chlorine substituents. This stabilization contributes to its high thermal stability and resistance to oxidation.

In conclusion, heptachlorobiphenyl (CAS No. 52663-71-5) is a fascinating compound with a complex structure and diverse applications. While its environmental impact remains a concern, ongoing research continues to uncover new insights into its properties and potential uses. As scientists work toward sustainable solutions for PCB management, compounds like heptachlorobiphenyl remain at the forefront of both scientific inquiry and industrial innovation.